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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety profile and associated hazards of

tetrabutylphosphonium chloride (TBPC), a quaternary phosphonium salt utilized in various

chemical applications. As a Senior Application Scientist, the following content is synthesized

from authoritative safety data sheets and toxicological information to ensure a comprehensive

understanding and promote safe laboratory practices. This document is intended to empower

researchers with the knowledge to mitigate risks and respond effectively to potential exposures.

Chemical Identity and Core Applications
Tetrabutylphosphonium chloride, with the CAS number 2304-30-5, is a phase-transfer

catalyst and ionic liquid.[1] Its utility in organic synthesis, particularly in nucleophilic substitution

reactions, stems from its ability to facilitate the transfer of reactants between immiscible

phases.
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GHS Hazard Identification and Classification
Tetrabutylphosphonium chloride is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are acute toxicity, skin corrosion, and serious eye damage.[2][3][4]

Signal Word: Danger[5][6]

Hazard Pictograms:

Acute Toxicity (Fatal or Toxic): Skull and Crossbones

Skin Corrosion/Eye Damage: Corrosion

Environmental Hazard: Environment (in some classifications)[7]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[3][4][5][8]

H310/H311: Fatal/Toxic in contact with skin.[2][4][7][8]

H314: Causes severe skin burns and eye damage.[3][4][5][7][8]

H317: May cause an allergic skin reaction.[2][7][8]

H318: Causes serious eye damage.[4][9]

H330: Fatal if inhaled.[2][4][8]

H411: Toxic to aquatic life with long lasting effects.[2][7][8]

The following diagram illustrates the hierarchy of hazard communication for

tetrabutylphosphonium chloride, from the signal word to the specific hazard statements.
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GHS Hazard Communication

Hazard Statements

Signal Word: Danger

Hazard Pictograms
(Skull and Crossbones, Corrosion, Environment)

are visually represented by

H302: Harmful if swallowed H310/H311: Fatal/Toxic in contact with skin H314: Causes severe skin burns and eye damage H317: May cause an allergic skin reaction H330: Fatal if inhaled H411: Toxic to aquatic life
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Caption: GHS Hazard Communication Flow for TBPC.

Toxicological Profile and Health Effects
Tetrabutylphosphonium chloride poses significant health risks upon exposure. The primary

routes of exposure are dermal contact, inhalation, and ingestion.

Acute Toxicity:

Oral: Harmful if swallowed. The oral LD50 in rats is reported as 916 mg/kg.[5][10]

Dermal: Fatal in contact with skin.[9] Repeated exposure can lead to absorption through the

skin, causing significant health hazards.[9]

Inhalation: May be harmful if inhaled and can cause irritation to the respiratory tract.[9]

Overexposure may lead to symptoms such as coughing, headache, and nausea.[9]

Corrosivity and Irritation:
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Skin: Causes severe skin burns and alkali burns.[9]

Eyes: Causes serious eye damage.[9]

Sensitization:

May cause an allergic skin reaction.[2][7][8]

The following table summarizes the key toxicological data.

Hazard
Classification

Endpoint Species Value Reference

Acute Oral

Toxicity
LD50 Rat 916 mg/kg [5][10]

Acute Dermal

Toxicity
Category 2 -

Fatal in contact

with skin
[9]

Skin

Corrosion/Irritatio

n

Category 1B -
Causes severe

skin burns
[9]

Serious Eye

Damage/Irritation
Category 1 -

Causes serious

eye damage
[9]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with tetrabutylphosphonium
chloride to minimize the risk of exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[9]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[9]
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Personal Protective Equipment (PPE): A risk assessment should always be performed to

determine the appropriate PPE. The following diagram outlines a general workflow for PPE

selection.

Personal Protective Equipment (PPE) Selection

Select Appropriate PPE

Start: Handling TBPC

Conduct Risk Assessment
(e.g., quantity, concentration, task)

Implement Engineering Controls
(Fume Hood, Ventilation)

Eye/Face Protection:
Chemical goggles and face shield

Hand Protection:
Neoprene or nitrile rubber gloves

Body Protection:
Chemical-resistant lab coat or suit

Respiratory Protection:
NIOSH-certified respirator if dust/aerosol generation is likely

Click to download full resolution via product page

Caption: Workflow for Selecting Appropriate PPE.

Eye Protection: Chemical goggles are mandatory. Contact lenses should not be worn.[9]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[9]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[9]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified dust and mist

respirator is recommended.[9]
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Hygiene Measures:

Wash hands thoroughly with mild soap and water after handling and before eating, drinking,

or smoking.[9]

Contaminated clothing should be removed immediately and washed before reuse.[9]

Storage Conditions:

Keep the container tightly closed.[9]

Store in a locked, well-ventilated place, away from heat.[9]

It is incompatible with strong oxidizing agents.[5]

Emergency Procedures and First Aid
In the event of an exposure, immediate and appropriate action is critical.

General Advice:

In case of an accident or if you feel unwell, seek immediate medical advice and show the

safety data sheet to the attending physician.[5]

Remove all contaminated clothing and shoes immediately.[9]

First-Aid Measures:

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position. If feeling unwell, seek medical advice.[9]

Skin Contact: Immediately wash with plenty of soap and water. Seek immediate medical

advice/attention.[9]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove

contact lenses if present and easy to do. Continue rinsing and get immediate medical

advice/attention.[9]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get immediate medical advice/attention.[9]

The following diagram illustrates the appropriate first-aid response to an exposure event.

First-Aid Response to TBPC Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Keep at Rest

Immediately Wash with
Plenty of Soap and Water

Immediately Flush Eyes
with Water for 15+ min Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Response to TBPC Exposure.

Accidental Release and Disposal Considerations
Accidental Release Measures:

Evacuate unnecessary personnel.[9]

Wear appropriate personal protective equipment as described in Section 4.[9]

Contain the spill with dikes or absorbents to prevent migration into sewers or streams.[9]
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Sweep or shovel the spilled material into an appropriate container for disposal.[9]

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.[9]

Do not dispose of waste into the sewer system.[9]

Avoid release to the environment.[9]

Fire-Fighting Measures
Tetrabutylphosphonium chloride is not combustible.[9]

Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.

[9]

Hazardous Combustion Products: In a fire, hazardous decomposition products such as

carbon oxides and phosphorus oxides may be formed.[9]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full

protective gear to prevent contact with skin and eyes.[9]

Ecological Information
Tetrabutylphosphonium chloride is considered toxic to aquatic life with long-lasting effects.

[2][7][8] Therefore, it is crucial to prevent its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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